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Compound of Interest

Compound Name: 2-Ethylhexyl isocyanate

CAS No.: 20392-34-1

Cat. No.: B1626854

Get Quote

CAS: 20392-34-1 | Formula: C₉H₁₇NO | Mol.[1][2] Weight: 155.24 g/mol [2]

Executive Summary & Chemical Profile
2-Ethylhexyl isocyanate (2-EHI) is a critical aliphatic isocyanate intermediate used in the

synthesis of carbamate-based pharmaceuticals, agricultural chemicals, and UV-stable

polyurethanes.[2] Its branched alkyl chain imparts unique solubility and steric properties

compared to linear analogs like n-octyl isocyanate.

For researchers, the spectroscopic verification of 2-EHI is centered on two critical quality

attributes:

Integrity of the Isocyanate Group: Confirmation of the strong

resonance to ensure no hydrolysis to the amine.

Structural Branching: Verification of the 2-ethyl branching via NMR splitting patterns,

distinguishing it from linear isomers.
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Physicochemical Properties Table
Property Value Note

Appearance Colorless to pale yellow liquid Moisture sensitive

Boiling Point 190 °C (lit.)[3][4]

High boiling point requires

vacuum distillation for

purification

Density 0.887 g/mL (25 °C) Less dense than water

Refractive Index 1.4320

Solubility Toluene, THF, CH₂Cl₂, Hexane Reacts with water/alcohols

Infrared Spectroscopy (FT-IR) Analysis
FT-IR is the primary "first-pass" method for validating the presence of the isocyanate

functionality. The

group exhibits a dipole moment significantly larger than alkynes or nitriles, resulting in a
dominant diagnostic band.[5][6]

Diagnostic Bands
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Wavenumber
(cm⁻¹)

Vibration Mode Intensity
Structural
Assignment

2250 – 2280 Asymmetric Stretch Very Strong

Primary Diagnostic

Peak. Broad and

intense.

Disappearance of this

peak indicates

hydrolysis or reaction

completion.

2850 – 2960 C–H Stretch (Alkyl) Strong
C–H stretching

characteristic of the 2-

ethylhexyl chain.

1460, 1380 C–H Bend Medium

Methylene (

) and Methyl (

) deformations.

~550 – 650 N–C–O Bend Weak
Out-of-plane bending

modes.

Technical Insight: The "Hydrolysis Watch"
In drug development workflows, 2-EHI is often handled in non-anhydrous environments. A

researcher must monitor the 3300–3500 cm⁻¹ region.

Pure 2-EHI: Silent in this region.

Hydrolyzed/Degraded: Appearance of a broad band at ~3350 cm⁻¹ indicates Urea formation

(N–H stretch) derived from reaction with atmospheric moisture.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the definitive structural proof, specifically distinguishing the branched 2-

ethylhexyl tail from linear isomers.
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¹H NMR (Proton) Profile
Solvent: CDCl₃ (Deuterochloroform) | Ref: TMS (0.00 ppm)

The most critical signal is the methylene group directly attached to the nitrogen (

-protons). Due to the branching at the

-position, the splitting pattern differs from linear isocyanates.
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Shift (δ, ppm) Multiplicity Integration Assignment
Mechanistic
Logic

3.25 – 3.35 Doublet (d) 2H

Deshielded by

the electron-

withdrawing

NCO group.

Appears as a

doublet (

) due to coupling

with the single

methine proton

at C2. (Contrast

with triplet in

linear isomers).

1.50 – 1.65 Multiplet (m) 1H (Methine)

The chiral center

C2. Splits the

-protons and

couples with the

ethyl/butyl

chains.

1.20 – 1.45 Multiplet (m) 8H
Alkyl Chain (

)

Overlapping

signals from the

butyl and ethyl

methylene

groups.

0.85 – 0.95 Multiplet/Triplet 6H (Methyls)

Termini of the

ethyl and butyl

chains.

¹³C NMR (Carbon) Profile
Solvent: CDCl₃ | Ref: CDCl₃ Triplet (77.16 ppm)
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Shift (δ, ppm) Assignment Note

122.0 – 124.0

Characteristic quaternary

carbon. Often low intensity due

to long relaxation times and

lack of NOE enhancement.

45.0 – 46.5

Alpha carbon. Significantly

deshielded compared to the

parent alkane.

39.0 – 40.0 Beta carbon (Methine).

30.0 – 31.0 Alkyl Butyl chain carbons.

23.0 – 24.0 Alkyl Ethyl group methylene.

10.0 – 14.0

Methyl carbons (distinct

signals for ethyl vs. butyl

termini).

Structural Visualization & Logic Pathway
The following diagram illustrates the correlation between the chemical structure and the

spectroscopic signals, highlighting the "Branching Effect" on the NMR data.

2-Ethylhexyl Isocyanate
Structure
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Caption: Spectroscopic logic flow connecting the 2-ethylhexyl isocyanate structure to

diagnostic IR and NMR signals.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Objective: Prevent hydrolysis during acquisition to ensure artifact-free spectra.

Materials: 5mm NMR tube, CDCl₃ (stored over 4Å molecular sieves), dry nitrogen.

Solvent Check: Ensure CDCl₃ is anhydrous. Water peaks (broad singlet ~1.56 ppm) will

react with the isocyanate to form urea precipitates.

Dilution: Dissolve 20–30 mg of 2-Ethylhexyl isocyanate in 0.6 mL CDCl₃.

Inerting: Flush the NMR tube headspace with dry nitrogen before capping.

Acquisition: Run ¹H NMR (16 scans) and ¹³C NMR (256+ scans) immediately.

Protocol B: Reaction Monitoring (In-Situ IR)
Objective: Monitor the consumption of 2-EHI during urea/urethane synthesis.

Setup: Insert ReactIR probe (or similar ATR probe) into the reaction vessel.

Baseline: Collect background spectrum of the solvent (e.g., Toluene).

Tracking: Track the peak height/area at 2270 cm⁻¹.

Endpoint: Reaction is complete when the 2270 cm⁻¹ band disappears and the Carbonyl

Amide I band (~1680–1700 cm⁻¹) stabilizes.

Applications in Drug Development[2]
Chiral Auxiliaries: While 2-EHI is typically racemic, its derivatives are used to introduce

lipophilicity into drug candidates, improving blood-brain barrier (BBB) permeability.

Urea Linkers: Reacted with secondary amines to form urea linkages in kinase inhibitors.
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Scavenging Agents: Used to remove excess nucleophiles (amines/alcohols) from reaction

mixtures, as the resulting carbamate/urea can be easily separated.

References
Sigma-Aldrich.2-Ethylhexyl isocyanate Product Specification & MSDS. Retrieved from .

National Institute of Standards and Technology (NIST).Isocyanate Group Frequency Data.

NIST Chemistry WebBook. Retrieved from .

Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.

ChemicalBook.Hexyl Isocyanate NMR Spectral Data (Analog Reference). Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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